Cas no 1868135-06-1 (Sofosbuvir-d)

• Product Name: Sofosbuvir-d
• CAS No: 1868135-06-1
• MF: C₂₂H₂₉FN₃O₉P
• MW: 535.489500761032
• CID: 4557964
• PubChem ID: 92044384
• Update Time: 2025-10-31

Sofosbuvir-d Chemical and Physical Properties

Names and Identifiers

• Sofosbuvir D6
• Sofosbuvir-d
• N-[[P(S),2′R]-2′-Deoxy-2′-fluoro-2′-methyl-P-phenyl-5′-uridylyl]-L-alanine 1-(methyl-d3)ethyl-2,2,2-d3 ester (ACI)
• 1ST160868D6
• Sofosbuvir-d6
• MS-29892
• HY-15005S1
• GS-7977 D6
• T12955
• AKOS040738641
• 1868135-06-1
• NCGC00486045-01
• 1,1,1,3,3,3-hexadeuteriopropan-2-yl (2S)-2-[[[(2R,3R,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-4-fluoro-3-hydroxy-4-methyloxolan-2-yl]methoxy-phenoxyphosphoryl]amino]propanoate

• Inchi： 1S/C22H29FN3O9P/c1-13(2)33-19(29)14(3)25-36(31,35-15-8-6-5-7-9-15)32-12-16-18(28)22(4,23)20(34-16)26-11-10-17(27)24-21(26)30/h5-11,13-14,16,18,20,28H,12H2,1-4H3,(H,25,31)(H,24,27,30)/t14-,16+,18+,20+,22+,36?/m0/s1/i1D3,2D3
• InChI Key： TTZHDVOVKQGIBA-YYOPLRDPSA-N
• SMILES： C[C@]1([C@H](O)[C@@H](COP(=O)(N[C@@H](C)C(=O)OC(C([2H])([2H])[2H])C([2H])([2H])[2H])OC2C=CC=CC=2)O[C@H]1N1C=CC(=O)NC1=O)F

Computed Properties

• Exact Mass: 535.20020515g/mol
• Monoisotopic Mass: 535.20020515g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 36
• Rotatable Bond Count: 11
• Complexity: 913
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 153Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides

Additional information on Sofosbuvir-d

Recent Advances in Sofosbuvir-d (1868135-06-1) Research: A Comprehensive Update

Sofosbuvir-d, a deuterated analog of the well-known antiviral drug Sofosbuvir (CAS: 1190307-88-0), has recently garnered significant attention in the field of chemical biology and medicinal chemistry. The compound, identified by the chemical identifier 1868135-06-1, represents a strategic modification aimed at improving the pharmacokinetic and pharmacodynamic properties of the parent molecule. This research briefing provides a detailed overview of the latest scientific findings related to Sofosbuvir-d, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

The development of Sofosbuvir-d stems from the growing interest in deuterium incorporation as a means to enhance drug metabolism and stability. Deuterium, a stable isotope of hydrogen, when substituted at specific positions in a molecule, can significantly alter its metabolic profile without changing its biological activity. Recent studies have demonstrated that Sofosbuvir-d exhibits improved metabolic stability compared to its non-deuterated counterpart, potentially leading to enhanced efficacy and reduced dosing frequency in clinical settings.

In terms of synthetic approaches, several research groups have reported novel methods for the preparation of Sofosbuvir-d. A 2023 publication in the Journal of Medicinal Chemistry described an efficient, scalable synthesis route that allows for high isotopic purity (>99% deuterium incorporation) at the targeted positions. The synthetic strategy involves key intermediates that are readily available, making the production of Sofosbuvir-d more accessible for both research and potential commercial applications.

From a mechanistic perspective, Sofosbuvir-d maintains the same mode of action as Sofosbuvir, functioning as a nucleotide analog inhibitor of the hepatitis C virus (HCV) NS5B RNA-dependent RNA polymerase. However, recent in vitro studies have shown that the deuterated version demonstrates altered intracellular metabolism, with slower conversion to the active triphosphate form. This modified metabolic profile may contribute to prolonged drug action and potentially reduced side effects, though clinical data is still limited at this stage.

Preclinical evaluations of Sofosbuvir-d have yielded promising results. Animal studies conducted in 2022-2023 indicate comparable antiviral efficacy to Sofosbuvir, with the added benefit of extended plasma half-life. These findings suggest that Sofosbuvir-d could offer clinical advantages, particularly in special patient populations where drug metabolism may be altered, such as those with liver impairment or elderly patients.

Looking forward, several clinical trials are either planned or in early phases to evaluate Sofosbuvir-d in human subjects. These studies aim to establish the safety profile, optimal dosing regimen, and potential benefits over existing therapies. The pharmaceutical industry has shown keen interest in this deuterated analog, with multiple companies exploring combination therapies that incorporate Sofosbuvir-d as a key component.

In conclusion, Sofosbuvir-d (1868135-06-1) represents an innovative approach to improving upon an already successful antiviral medication. While more research is needed to fully characterize its clinical potential, the current data suggest that this deuterated compound may offer meaningful advantages in the treatment of HCV and possibly other viral infections. As the field of deuterated pharmaceuticals continues to evolve, Sofosbuvir-d serves as an important case study in the strategic application of isotopic modification for drug development.